(R)-1-((3AR,5S,6AR)-2,2-Dimethyltetrahydrofuro[2,3-D][1,3]dioxol-5-YL)ethane-1,2-diol

• IUPAC Name: (1R)-1-[(3aR,5S,6aR)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
• InChI: InChI=1S/C9H16O5/c1-9(2)13-7-3-6(5(11)4-10)12-8(7)14-9/h5-8,10-11H,3-4H2,1-2H3/t5-,6+,7-,8-/m1/s1
• InChI Key: CWSMTGSMKMNOOX-ULAWRXDQSA-N
• Canonical SMILES: CC1(OC2CC(OC2O1)C(CO)O)C
• Isomeric SMILES: CC1(O[C@@H]2C[C@H](O[C@@H]2O1)[C@@H](CO)O)C
• Molecular Formula: C9H16O5
• Molecular Weight: 204.22 g/mol

Description

(R)-1-((3AR,5S,6AR)-2,2-Dimethyltetrahydrofuro[2,3-D][1,3]dioxol-5-YL)ethane-1,2-diol is a useful research compound. Its molecular formula is C9H16O5 and its molecular weight is 204.222. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Organic Synthesis

• Catalytic Carbon−Carbon and Carbon−Hydrogen Bond Cleavage : Research highlights the catalytic abilities of compounds in facilitating the low-temperature hydroxylations and hydroxycarbonylations of lower alkanes with dioxygen as the oxidant. Such processes emphasize the role of catalysis in efficiently breaking carbon−carbon and carbon−hydrogen bonds, a fundamental step in organic synthesis, potentially applicable to compounds like (R)-1-((3AR,5S,6AR)-2,2-Dimethyltetrahydrofuro[2,3-D][1,3]dioxol-5-YL)ethane-1,2-diol (Lin, Hogan, & Sen, 1996).

• Hydrogenolysis of Cyclic Ethers : Studies on the hydrogenolysis of tetrahydrofurfuryl alcohol to 1,5-pentanediol and similar substrates over Ir–ReOx/SiO2 catalysts indicate the selectivity and efficiency of certain catalysts in breaking C–O bonds adjacent to C–OH groups. This process is relevant for the manipulation of cyclic ether functionalities, suggesting potential pathways for the transformation of compounds like the one (Chen et al., 2012).

• Synthesis of Cyclic Ethers from Diols : The catalyzed intramolecular dehydration of diols to form various cyclic ethers in the presence of copper-based catalysts showcases the potential for synthesizing cyclic structures. Such methodologies could be applicable to or inspired by the synthesis processes of compounds similar to (R)-1-((3AR,5S,6AR)-2,2-Dimethyltetrahydrofuro[2,3-D][1,3]dioxol-5-YL)ethane-1,2-diol, highlighting the versatility of copper catalysts in organic synthesis (Bayguzina, Gimaletdinova, & Khusnutdinov, 2017).